Cas no 80879-59-0 (2-Propen-1-amine,1-chloro-2,3-bis(2-methoxyethoxy)-N,N-dimethyl-, hydrochloride (1:1))

• Product name: 2-Propen-1-amine,1-chloro-2,3-bis(2-methoxyethoxy)-N,N-dimethyl-, hydrochloride (1:1)
• CAS No: 80879-59-0
• MF: C₁₁H₂₃Cl₂NO₄
• MW: 304.21062207222
• CID: 724954
• PubChem ID: 71301144

2-Propen-1-amine,1-chloro-2,3-bis(2-methoxyethoxy)-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine,1-chloro-2,3-bis(2-methoxyethoxy)-N,N-dimethyl-, hydrochloride (1:1)
• 1-chloro-2,3-bis(2-methoxyethoxy)-N,N-dimethylallylamine hydrochloride
• 80879-59-0
• EINECS 279-611-1
• NS00060616

• Inchi： InChI=1S/C11H22ClNO4.ClH/c1-13(2)11(12)10(17-8-6-15-4)9-16-7-5-14-3;/h9,11H,5-8H2,1-4H3;1H/b10-9+;
• InChI Key： MZBSYGFDAQWSNX-RRABGKBLSA-N
• SMILES： CN(C)C(C(=COCCOC)OCCOC)Cl.Cl

Computed Properties

• Exact Mass: 303.1
• Monoisotopic Mass: 303.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 40.2A^2

Experimental Properties

• Boiling Point: 366.2°C at 760 mmHg
• Flash Point: 175.3°C